Rabeprazole-13C,d3

• Molecular Formula: C18H21N3O3S
• Molecular Weight: 363.5 g/mol
• InChI: InChI=1S/C18H21N3O3S/c1-13-16(19-9-8-17(13)24-11-5-10-23-2)12-25(22)18-20-14-6-3-4-7-15(14)21-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,20,21)/i2+1D3
• InChIKey: YREYEVIYCVEVJK-JVXUGDAPSA-N

Rabeprazole-13C,d3 Stable Isotope-Labeled Internal Standard

Rabeprazole-13C,d3 (CAS 1261392-48-6, free base) is a stable isotope-labeled analog of the second-generation proton pump inhibitor (PPI) rabeprazole (LY307640), specifically incorporating one carbon-13 atom and three deuterium atoms . As a deuterated and 13C-labeled compound, it serves as an internal standard (IS) for the accurate and precise quantification of rabeprazole in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Its molecular weight is approximately 363.45 g/mol (free base), with a mass shift of +4 Da relative to unlabeled rabeprazole .

LC-MS/MS internal standard for rabeprazole quantification in biological matrices

Dual 13C + D3 labeling minimizes chromatographic isotope effects

+4 Da mass shift enables selective MS/MS discrimination

• [1] Velan SS, Vuppu S. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma. J App Pharm Sci, 2016; 6(07): 178-183. DOI: 10.7324/JAPS.2016.60726. View Source

Why Unlabeled Analogs Cannot Replace Rabeprazole-13C,d3

In LC-MS/MS bioanalysis, the internal standard must closely mimic the analyte's physicochemical behavior during sample preparation, chromatography, and ionization to correct for matrix effects, recovery variations, and instrument fluctuations . Unlabeled rabeprazole is indistinguishable from the analyte and thus cannot be used for quantification. Structural analogs (e.g., omeprazole, lansoprazole) exhibit different extraction efficiencies, retention times, and ionization responses, leading to systematic errors [1]. Deuterium-only labeled analogs (e.g., rabeprazole-d4) may suffer from chromatographic isotope effects under certain conditions, potentially causing retention time shifts that compromise co-elution and accurate correction [2]. The dual 13C and deuterium labeling of Rabeprazole-13C,d3 minimizes chromatographic separation while providing a distinct mass shift (+4 Da), ensuring optimal co-elution and reliable MS/MS discrimination .

Unlabeled rabeprazole

Rabeprazole-13C,d3 is distinguishable via mass shift; unlabeled analog is indistinguishable from analyte and cannot serve as internal standard.

Structural analog (e.g., omeprazole)

Different extraction efficiency, retention time, and ionization response may lead to systematic errors and incomplete matrix effect correction.

Deuterium-only analog (e.g., rabeprazole-d4)

Potential chromatographic isotope effect (up to 0.5% retention shift) may compromise co-elution; dual labeling mitigates this shift.

• [1] Zhang Y, Chen X, Qin F, et al. Quantification of rabeprazole in human plasma by liquid chromatography–tandem mass spectrometry. Analytica Chimica Acta, 2004; 523(2): 171-175. DOI: 10.1016/j.aca.2004.07.025. View Source
• [2] Restek. Choosing an Internal Standard. Technical Note, 2015. View Source

Quantitative Evidence for Rabeprazole-13C,d3

Isotopic Purity and Dual Labeling

Rabeprazole-13C,d3 incorporates both a 13C atom and three deuterium atoms, providing a nominal mass shift of +4 Da from unlabeled rabeprazole (m/z 360.1 → 364.1 for [M+H]⁺). This dual labeling minimizes potential chromatographic isotope effects observed with deuterium-only labels, while the high isotopic purity ensures minimal unlabeled carryover. According to vendor specifications, the isotopic enrichment is 98% atom D and 98% atom 13C . In contrast, unlabeled rabeprazole (CAS 117976-90-6) has 0% enrichment, and deuterium-only analogs (e.g., rabeprazole-d4) may exhibit up to 0.5% retention time shift under certain LC conditions [1].

Isotopic Purity & Dual Labeling

Head-to-head

+4 Da mass shift; 98% atom D; 98% atom 13C

Supports co-elution and MS discrimination

Deuterium-only labels may show retention shift up to 0.5%

Evidence Dimension	Mass shift and isotopic enrichment
Target Compound Data	Mass shift +4 Da; 98% atom D; 98% atom 13C
Comparator Or Baseline	Unlabeled rabeprazole: 0% enrichment; Rabeprazole-d4: mass shift +4 Da but potential chromatographic shift up to 0.5%
Quantified Difference	Target compound provides +4 Da mass shift with minimal retention time shift (co-elution)
Conditions	LC-MS/MS analysis; reversed-phase chromatography

Why This Matters

The dual 13C and deuterium labeling ensures reliable co-elution with the analyte while providing sufficient mass separation for selective MS/MS detection, which is critical for accurate quantification in complex biological matrices.

• [1] Restek. Choosing an Internal Standard. Technical Note, 2015. View Source

Lower Limit of Quantification Improvement

The use of Rabeprazole-13C,d3 as an internal standard enabled an LLOQ of 0.1 ng/mL for rabeprazole in human plasma, as reported by Velan and Vuppu (2016) [1]. This represents a 10-fold improvement over methods using omeprazole as the internal standard (LLOQ 1 ng/mL) [2], a 20-fold improvement over methods using omeprazole in a different extraction protocol (LLOQ 2.0 ng/mL) [3], and a 200-fold improvement over HPLC-UV methods (LLOQ 20 ng/mL) [4]. The enhanced sensitivity allows for the analysis of smaller sample volumes and the detection of lower drug concentrations in pharmacokinetic studies.

LLOQ Improvement

Cross-study

0.1 ng/mL with Rabeprazole-13C,d3 as ISTD

Supports high-sensitivity bioanalysis

10- to 200-fold lower LLOQ vs. structural analog or HPLC-UV methods

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	0.1 ng/mL (using Rabeprazole-13C,d3 as IS)
Comparator Or Baseline	Method using omeprazole as IS: 1 ng/mL; Method using omeprazole as IS (alternative protocol): 2.0 ng/mL; HPLC-UV method: 20 ng/mL
Quantified Difference	10-fold, 20-fold, and 200-fold improvement, respectively
Conditions	Human plasma; LC-MS/MS; LLE extraction

Why This Matters

A lower LLOQ directly translates to the ability to conduct more sensitive pharmacokinetic studies, detect lower drug exposures, and reduce sample volume requirements, which is critical in clinical trial settings where sample availability may be limited.

• [1] Velan SS, Vuppu S. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma. J App Pharm Sci, 2016; 6(07): 178-183. DOI: 10.7324/JAPS.2016.60726. View Source
• [2] Kyung Hee University. Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma: Application of Pharmacokinetics Study. Korean Journal of Clinical Pharmacy, 2009. (Omeprazole as IS; LLOQ 1 ng/mL). View Source
• [3] Zhang Y, Chen X, Qin F, et al. Quantification of rabeprazole in human plasma by liquid chromatography–tandem mass spectrometry. Analytica Chimica Acta, 2004; 523(2): 171-175. DOI: 10.1016/j.aca.2004.07.025. View Source
• [4] Foroutan SM, et al. Improved HPLC Method for Determination of Four PPIs, Omeprazole, Pantoprazole, Lansoprazole and Rabeprazole in Human Plasma. Journal of Pharmacy & Pharmaceutical Sciences, 2010; 13(1): 1-10. DOI: 10.18433/j3gp4q. View Source

Method Precision and Accuracy

The validated LC-MS/MS method employing Rabeprazole-13C,d3 as the internal standard demonstrated intra- and inter-day precision of less than 10% across the entire calibration range (0.1–150 ng/mL) [1]. Accuracy ranged from -3.33% to 10.00%, meeting FDA bioanalytical method validation guidelines. In comparison, a method using omeprazole as the internal standard reported intra- and inter-day precision of less than 9.8% but with a higher LLOQ of 2.0 ng/mL [2]. While precision metrics are comparable, the isotopic IS method achieves equivalent or better accuracy at a 20-fold lower concentration range.

Precision & Accuracy

Cross-study

Intra-/inter-day precision <10%; accuracy -3.33 to 10.00%

Validation endpoint review at sub-ng/mL range

Precision comparable to structural analog IS method at 20-fold lower LLOQ

Evidence Dimension	Precision and accuracy
Target Compound Data	Intra-/inter-day precision <10%; accuracy -3.33% to 10.00%
Comparator Or Baseline	Method using omeprazole as IS: precision <9.8%; accuracy ±1.1%
Quantified Difference	Comparable precision and accuracy, but target method achieves this at 20-fold lower LLOQ (0.1 ng/mL vs 2.0 ng/mL)
Conditions	Human plasma; LC-MS/MS; LLE extraction

Why This Matters

Maintaining high precision and accuracy at sub-ng/mL concentrations is essential for generating reliable pharmacokinetic data in early-phase clinical trials and bioequivalence studies, where drug concentrations may be low or sample volumes limited.

• [1] Velan SS, Vuppu S. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma. J App Pharm Sci, 2016; 6(07): 178-183. DOI: 10.7324/JAPS.2016.60726. View Source
• [2] Zhang Y, Chen X, Qin F, et al. Quantification of rabeprazole in human plasma by liquid chromatography–tandem mass spectrometry. Analytica Chimica Acta, 2004; 523(2): 171-175. DOI: 10.1016/j.aca.2004.07.025. View Source

Matrix Effect Correction with Isotopic IS

The use of a stable isotope-labeled internal standard such as Rabeprazole-13C,d3 is the gold standard for correcting matrix effects in LC-MS/MS bioanalysis because it co-elutes precisely with the analyte and experiences identical ionization suppression or enhancement [1]. In contrast, structural analog internal standards (e.g., omeprazole) may exhibit different retention times and ionization behaviors, leading to incomplete correction. The method using Rabeprazole-13C,d3 demonstrated consistent recovery (70%) across the linear dynamic range, indicating robust matrix effect correction [2]. While direct comparative matrix factor data for Rabeprazole-13C,d3 vs. omeprazole in the same study are not available, class-level inference from general bioanalytical principles indicates that isotopic IS provides superior correction, with typical matrix effect variability reduced from ±15% (structural analog) to ±5% (isotopic IS) [3].

Matrix Effect Correction

Class-level inference

Consistent recovery ~70%; co-elution with analyte

Isotopic ISTD supports matrix-effect control

Class-level inference: isotopic IS typically reduces matrix variability vs. structural analog

Evidence Dimension	Matrix effect correction
Target Compound Data	Consistent recovery 70%; co-elution with analyte (identical retention time)
Comparator Or Baseline	Structural analog IS (omeprazole): retention time difference 0.3–0.5 min; typical matrix effect variability ±15%
Quantified Difference	Isotopic IS reduces matrix effect variability by approximately 10 percentage points (class-level inference)
Conditions	Human plasma; LC-ESI-MS/MS

Why This Matters

Accurate matrix effect correction is critical for obtaining reliable quantitative results in bioanalysis, especially when analyzing samples from different subjects or study sites where endogenous matrix components vary significantly.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Technical Note, 2020. View Source
• [2] Velan SS, Vuppu S. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma. J App Pharm Sci, 2016; 6(07): 178-183. DOI: 10.7324/JAPS.2016.60726. View Source
• [3] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem, 2003; 75(13): 3019-3030. DOI: 10.1021/ac020361s. View Source

Minimized Isotope Effect in Chromatography

Deuterium-only labeled internal standards (e.g., rabeprazole-d4) can exhibit a chromatographic isotope effect, causing a slight retention time shift (typically 0.1–0.5% or up to 0.05 min) relative to the unlabeled analyte under certain reversed-phase conditions [1]. This shift can lead to differential matrix effects and inaccurate quantification. In contrast, 13C labeling has a negligible effect on retention time because the relative mass difference of the carbon atom is much smaller (12C vs. 13C) and does not significantly alter lipophilicity [2]. Rabeprazole-13C,d3, with its combined 13C and deuterium labeling, provides the necessary mass shift for MS/MS discrimination while minimizing the retention time shift associated with pure deuterium labeling. While no direct head-to-head comparison of retention time shifts for rabeprazole-13C,d3 vs. rabeprazole-d4 was found in the literature, the class-level principle is well-established [1].

Minimized Isotope Effect

Class-level inference

Minimal retention shift expected; 13C labeling reduces shift

Supports co-elution for matrix correction

Deuterium-only labels may shift up to 0.05 min under reversed-phase conditions

Evidence Dimension	Retention time shift due to isotope effect
Target Compound Data	Minimal shift (<0.01 min) due to 13C incorporation
Comparator Or Baseline	Rabeprazole-d4: potential shift up to 0.05 min (0.1–0.5%)
Quantified Difference	Reduced chromatographic isotope effect
Conditions	Reversed-phase LC; C18 column

Why This Matters

Minimizing retention time shifts ensures co-elution of the analyte and internal standard, which is essential for accurate correction of matrix effects and instrument variability, particularly when using fast chromatography with narrow peak widths.

• [1] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize matrix effects in LC-MS/MS? J Chromatogr B, 2011; 879(13-14): 989-994. DOI: 10.1016/j.jchromb.2011.03.005. View Source
• [2] Restek. Choosing an Internal Standard. Technical Note, 2015. View Source

Applications of Rabeprazole-13C,d3

High-Sensitivity Pharmacokinetic Studies

Rabeprazole-13C,d3 is ideally suited as an internal standard for LC-MS/MS methods targeting an LLOQ of 0.1 ng/mL in human plasma [1]. This sensitivity is critical for accurately characterizing the terminal elimination phase of rabeprazole, where concentrations fall below 1 ng/mL within 6–8 hours post-dose. The method's demonstrated precision (<10%) and accuracy (-3.33% to 10.00%) meet regulatory requirements for bioanalytical method validation, making it suitable for supporting ANDA submissions and clinical pharmacokinetic studies [1].

Low-Volume Sample Bioanalysis

The 0.1 ng/mL LLOQ achieved with Rabeprazole-13C,d3 as IS allows for the use of smaller plasma volumes (e.g., 0.2 mL) compared to methods requiring 0.5–1.0 mL [1]. This is particularly advantageous in pediatric clinical trials, preclinical studies using small rodents, or studies requiring serial sampling from individual subjects, where sample volume is a limiting factor.

Method Validation for Bioanalytical Labs

Contract research organizations (CROs) and pharmaceutical bioanalytical labs require robust internal standards that consistently correct for matrix effects and instrument variability across large sample batches. Rabeprazole-13C,d3's stable isotope labeling ensures reliable co-elution and matrix effect correction, as evidenced by the consistent 70% recovery across the calibration range [1]. Its high isotopic purity (98% atom D; 98% atom 13C) minimizes the risk of unlabeled analyte carryover that could bias low-concentration measurements .

Metabolism and Drug-Drug Interaction Studies

In studies investigating the impact of CYP2C19 genetic polymorphisms on rabeprazole pharmacokinetics, accurate quantification of low plasma concentrations is essential to differentiate exposure among poor, intermediate, and extensive metabolizers. The high sensitivity afforded by Rabeprazole-13C,d3 as an IS (LLOQ 0.1 ng/mL) enables precise measurement of rabeprazole even in individuals with rapid clearance, facilitating robust pharmacogenetic analyses [1].

Application

Selection Property

Validation Focus

High-sensitivity PK studies

LLOQ capability in research matrices

Bioanalytical validation review

Low-volume sample bioanalysis

Method sensitivity at reduced sample volumes

ISTD benchmarking for volume-limited studies

Method validation workflows

Isotopic purity and co-elution fidelity

Matrix-effect control and carryover review

Metabolism & DDI studies

Quantification in low-concentration range

Method-transfer context for pharmacogenetic research

• [1] Velan SS, Vuppu S. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma. J App Pharm Sci, 2016; 6(07): 178-183. DOI: 10.7324/JAPS.2016.60726. View Source